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Compound of Interest

Compound Name: SRI-011381-d5

Cat. No.: B15544582 Get Quote

SRI-011381-d5 Technical Support Center
This technical support center provides guidance on the stability and storage of SRI-011381-d5,

along with answers to frequently asked questions and troubleshooting tips for researchers.

Stability and Storage Conditions
Proper storage is critical to maintain the stability and activity of SRI-011381-d5. Below is a

summary of recommended storage conditions based on the available data for the parent

compound, SRI-011381. It is presumed that the deuterated form (d5) will have similar stability

profiles.

Form
Storage
Temperature

Duration Notes

Solid (Powder) 4°C Protect from light.

-20°C ≥ 4 years

In Solvent -80°C 6 months Protect from light.

-20°C 1 month Protect from light.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid form of SRI-011381-d5 upon receipt?
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A: Upon receipt, the solid (powder) form of SRI-011381-d5 should be stored at -20°C for long-

term stability, where it can be viable for at least 4 years.[1] For shorter periods, storage at 4°C

is also acceptable.[2][3] It is crucial to protect the compound from light.[2]

Q2: What is the recommended solvent for preparing stock solutions of SRI-011381-d5?

A: Dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions of SRI-

011381.[1][2][4][5] When preparing solutions, it is recommended to use newly opened,

anhydrous DMSO as the compound is hygroscopic.[2] Sonication may be necessary to fully

dissolve the compound.[4][5]

Q3: How should I store stock solutions of SRI-011381-d5?

A: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[2] For long-term

storage, aliquots should be kept at -80°C, where they are stable for up to 6 months.[2][3] For

shorter-term storage (up to 1 month), -20°C is suitable.[2][3] Always protect the solutions from

light.[2]

Q4: Can I ship SRI-011381-d5 at room temperature?

A: Shipping conditions may vary. Within the continental US, it is often shipped at room

temperature.[2][3] However, for international shipping or to ensure maximum stability, it may be

shipped on wet or blue ice.[1][4][5]
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Issue Possible Cause Recommended Solution

Compound is difficult to

dissolve.

The compound may have

precipitated out of solution or

the incorrect solvent was used.

Use a recommended solvent

such as DMSO.[1][2][4][5]

Gentle warming and sonication

can aid in dissolution.[4][5]

Ensure you are using a

sufficient volume of solvent for

the desired concentration.

Inconsistent experimental

results.

Improper storage leading to

degradation of the compound.

Review the storage conditions.

Ensure the solid compound

and stock solutions are stored

at the correct temperatures

and protected from light.[2]

Avoid repeated freeze-thaw

cycles by preparing aliquots.[2]

Reduced activity of the

compound.

The compound may have

degraded due to prolonged

storage or exposure to light.

Use a fresh aliquot of the stock

solution. If the problem

persists, prepare a new stock

solution from the solid

compound. Ensure that the

storage duration has not

exceeded the recommended

timeframes.

Signaling Pathway and Experimental Workflow
SRI-011381 is an agonist of the Transforming Growth Factor-beta (TGF-β) signaling pathway.

[6][7] It exerts its neuroprotective effects by activating this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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